4-({[2-(4-nitrophenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoic acid

• IUPAC Name: 4-[[2-(4-nitrophenyl)-1,3-dioxoisoindole-5-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C22H13N3O7/c26-19(23-14-4-1-12(2-5-14)22(29)30)13-3-10-17-18(11-13)21(28)24(20(17)27)15-6-8-16(9-7-15)25(31)32/h1-11H,(H,23,26)(H,29,30)
• InChI Key: BSNCNYXSMRSBKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H13N3O7
• Molecular Weight: 431.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups and a large number of atoms. The isoindole ring and the benzoic acid moiety are likely to contribute significantly to the compound’s overall structure and properties. The presence of the nitrophenyl group could also have a significant impact on the compound’s reactivity.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its various functional groups. The nitrophenyl group is electron-withdrawing, which could make the compound more reactive towards nucleophilic attack. The carboxylic acid group could undergo typical acid-base reactions, and the isoindole ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the carboxylic acid group could make the compound acidic, and the nitrophenyl group could contribute to its overall polarity.

Future Directions

Given the complexity of this compound and the presence of several functional groups known to exhibit biological activity, it could be a promising candidate for further study in medicinal chemistry or drug discovery.